(1R,2S,5S,6S)-2-(3-carboxypropanoyl)-5-[(1-carboxyvinyl)oxy]-6-hydroxycyclohex-3-ene-1-carboxylic acid
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Description
(1R,2S,5S,6S)-2-(3-carboxypropanoyl)-5-[(1-carboxyvinyl)oxy]-6-hydroxycyclohex-3-ene-1-carboxylic acid is a tricarboxylic acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a (1R,2S,5S,6S)-2-(3-carboxylatopropanoyl)-5-[(1-carboxylatovinyl)oxy]-6-hydroxycyclohex-3-ene-1-carboxylate.
Scientific Research Applications
Synthesis and Chemical Transformations
The compound has been prominently utilized in synthetic chemistry. Gerber and Vogel (2001) discussed its role in the stereoselective synthesis of 8-Oxabicyclo[3.2.1]octane-2,3,4,6,7-pentols and total asymmetric synthesis of 2,6-Anhydrohepturonic Acid derivatives. These derivatives are crucial for constructing (1 → 3)-C,C-linked trisaccharides, showcasing the compound's significant role in complex chemical synthesis and molecular construction (Gerber & Vogel, 2001).
Defant et al. (2011) utilized a related compound as a chiral building block in preparing new δ-sugar amino acids. These compounds offer potential uses in peptidomimetics due to their conformationally restricted structures, highlighting the compound's versatility in synthesizing structurally complex molecules (Defant et al., 2011).
Biochemical and Pharmaceutical Applications
In the realm of biochemistry and pharmacology, Iso et al. (1996) described the synthesis and biological activity of related compounds, emphasizing their potent antibacterial activity against a wide range of bacteria, including Pseudomonas aeruginosa (Iso et al., 1996). Similarly, Blatter et al. (1986) explored the chemical transformations of related compounds, showcasing their potential applications in synthesizing other bioactive molecules (Blatter & Ferrier, 1986).
Properties
Molecular Formula |
C14H16O9 |
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Molecular Weight |
328.27 g/mol |
IUPAC Name |
(1R,2S,5S,6S)-5-(1-carboxyethenoxy)-2-(3-carboxypropanoyl)-6-hydroxycyclohex-3-ene-1-carboxylic acid |
InChI |
InChI=1S/C14H16O9/c1-6(13(19)20)23-9-4-2-7(8(15)3-5-10(16)17)11(12(9)18)14(21)22/h2,4,7,9,11-12,18H,1,3,5H2,(H,16,17)(H,19,20)(H,21,22)/t7-,9+,11-,12-/m1/s1 |
InChI Key |
XYCATPIYKOARSZ-OAIFWDMCSA-N |
Isomeric SMILES |
C=C(C(=O)O)O[C@H]1C=C[C@@H]([C@H]([C@@H]1O)C(=O)O)C(=O)CCC(=O)O |
Canonical SMILES |
C=C(C(=O)O)OC1C=CC(C(C1O)C(=O)O)C(=O)CCC(=O)O |
Synonyms |
2-succinyl-5-enolpyruvyl-6-hydroxy-3-cyclohexene-1-carboxylic acid SEPHCHC cpd |
Origin of Product |
United States |
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